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Compound of Interest

Compound Name: EW-7195

Cat. No.: B8240650

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vivo use of EW-7195, a
potent and selective inhibitor of the TGF-3 type | receptor (ALKS), for studying and inhibiting
cancer metastasis in preclinical mouse models. The provided protocols are based on
established research and are intended to serve as a detailed resource for designing and
executing experiments.

Introduction to EW-7195

EW-7195 is a small molecule inhibitor of ALK5 (TGFBR1) kinase with an IC50 of 4.83 nM.[1][2]
By selectively targeting ALK5, EW-7195 effectively blocks the canonical transforming growth
factor-B (TGF-B) signaling pathway. This pathway plays a crucial role in the epithelial-to-
mesenchymal transition (EMT), a key process in cancer progression and metastasis.[2] In late-
stage cancers, elevated TGF-f3 levels promote tumor cell invasion and metastasis. EW-7195
has been shown to inhibit TGF-B1-induced Smad2 phosphorylation and subsequent nuclear
translocation of the Smad2/3 complex, thereby suppressing EMT and inhibiting the metastatic
spread of cancer cells to the lungs in various mouse models.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data for the in vivo application of EW-7195
in mouse models of breast cancer metastasis.
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Table 1: EW-7195 In Vivo Dosage and Administration

Parameter Details Reference
Compound EW-7195 [1112][3]
Target ALKS5 (TGFBR1) Kinase [1][21[3]
Dosage 40 mg/kg [11[3]
Administration Route Intraperitoneal (i.p.) Injection [1][3]
Dosing Frequency Three times a week [11[3]

Table 2: Mouse Models and Treatment Duration for EW-7195 Anti-Metastatic Studies

Mouse Model Description Treatment Duration Reference

A highly metastatic,

] syngeneic model of
4T1 Orthotopic
breast cancer that

Xenograft (in Balb/c 2.5 weeks [11[3]
) spontaneously
mice) ]
metastasizes to the
lungs.
A genetically

engineered mouse

model that develops
MMTV/cNeu

o spontaneous 3 weeks [11[3]
Transgenic Mice

mammary tumors that
metastasize to the

lungs.

Signaling Pathway

EW-7195 exerts its anti-metastatic effects by inhibiting the TGF-B/ALK5/Smad signaling
pathway. The diagram below illustrates the mechanism of action.
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TGF-B/ALKS Signaling Pathway and Inhibition by EW-7195
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Caption: Mechanism of EW-7195 action on the TGF-f3 signaling pathway.

Experimental Workflow

The following diagram outlines a typical experimental workflow for evaluating the in vivo
efficacy of EW-7195 in a mouse model of metastasis.
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In Vivo Efficacy Study of EW-7195
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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